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Compound of Interest

Compound Name: 4-(dipropylamino)benzaldehyde

CAS No.: 613-28-5

Cat. No.: B1213418

Get Quote

Introduction
4-(dipropylamino)benzaldehyde is a substituted aromatic aldehyde with significant

applications in chemical synthesis, serving as a versatile building block for dyes,

pharmaceuticals, and materials science. Its molecular structure, characterized by a

benzaldehyde core functionalized with a tertiary amine, imparts unique electronic and chemical

properties. A thorough understanding of its spectral characteristics is paramount for

researchers, scientists, and drug development professionals to ensure structural integrity,

monitor reactions, and predict chemical behavior.

This in-depth technical guide provides a comprehensive analysis of the Nuclear Magnetic

Resonance (NMR) and Infrared (IR) spectral data of 4-(dipropylamino)benzaldehyde. We will

delve into the theoretical underpinnings of the observed spectral features, offer field-proven

insights into experimental best practices, and present a detailed interpretation of the

compound's ¹H NMR, ¹³C NMR, and IR spectra. The data presented herein is a combination of

high-quality predicted spectra and analysis corroborated by experimental data from analogous

compounds, providing a robust framework for its characterization.
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Molecular Structure and Spectroscopic Overview
The structure of 4-(dipropylamino)benzaldehyde features a benzene ring substituted with an

aldehyde group (-CHO) and a dipropylamino group [-N(CH₂CH₂CH₃)₂] at the para position.

This substitution pattern significantly influences the electron distribution within the aromatic ring

and, consequently, its spectroscopic signatures.

Caption: Molecular structure of 4-(dipropylamino)benzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy
Proton NMR (¹H NMR) spectroscopy reveals the chemical environment of hydrogen atoms

within the molecule. The predicted ¹H NMR spectrum of 4-(dipropylamino)benzaldehyde in

deuterated chloroform (CDCl₃) is summarized in Table 1.

Table 1: Predicted ¹H NMR Spectral Data for 4-(dipropylamino)benzaldehyde
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

9.75 Singlet 1H
Aldehyde proton (-

CHO)

7.70 Doublet 2H
Aromatic protons

(ortho to -CHO)

6.65 Doublet 2H
Aromatic protons

(ortho to -N(propyl)₂)

3.30 Triplet 4H
Methylene protons (-

NCH₂)

1.65 Sextet 4H
Methylene protons (-

CH₂CH₃)

0.95 Triplet 6H Methyl protons (-CH₃)

Note: This data is based on predictive models and may vary slightly from experimental values.

Aldehyde Proton (9.75 ppm): The singlet at a significantly downfield chemical shift is

characteristic of an aldehyde proton, which is strongly deshielded by the adjacent electron-

withdrawing carbonyl group.

Aromatic Protons (7.70 and 6.65 ppm): The aromatic region displays two doublets, indicative

of a para-substituted benzene ring. The protons ortho to the electron-withdrawing aldehyde

group are deshielded and appear at a higher chemical shift (7.70 ppm), while the protons

ortho to the electron-donating dipropylamino group are shielded and appear at a lower

chemical shift (6.65 ppm).

Propyl Group Protons (3.30, 1.65, and 0.95 ppm): The aliphatic region shows signals

corresponding to the two propyl groups attached to the nitrogen atom. The methylene

protons adjacent to the nitrogen (-NCH₂) appear as a triplet around 3.30 ppm. The next

methylene group (-CH₂CH₃) appears as a sextet at approximately 1.65 ppm, and the

terminal methyl protons (-CH₃) give rise to a triplet at around 0.95 ppm.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³C NMR Spectroscopy
Carbon-13 NMR (¹³C NMR) provides information about the different carbon environments in the

molecule. The predicted ¹³C NMR spectrum of 4-(dipropylamino)benzaldehyde is detailed in

Table 2.

Table 2: Predicted ¹³C NMR Spectral Data for 4-(dipropylamino)benzaldehyde

Chemical Shift (δ, ppm) Assignment

190.5 Aldehyde Carbonyl (C=O)

154.0 Aromatic Carbon (para to -CHO, attached to N)

132.0 Aromatic Carbons (ortho to -CHO)

125.0 Aromatic Carbon (ipso to -CHO)

110.5 Aromatic Carbons (ortho to -N(propyl)₂)

51.5 Methylene Carbon (-NCH₂)

20.5 Methylene Carbon (-CH₂CH₃)

11.5 Methyl Carbon (-CH₃)

Note: This data is based on predictive models and may vary slightly from experimental values.

Carbonyl Carbon (190.5 ppm): The signal at the most downfield position is characteristic of

the aldehyde carbonyl carbon.

Aromatic Carbons (110.5 - 154.0 ppm): The aromatic carbons resonate in the typical range

for substituted benzenes. The carbon atom attached to the electron-donating nitrogen atom

is significantly shielded and appears at a higher field, while the carbon attached to the

aldehyde group is deshielded.

Aliphatic Carbons (11.5 - 51.5 ppm): The three distinct signals in the upfield region

correspond to the three different carbon environments in the propyl chains.

Infrared (IR) Spectroscopy
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Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation, which causes molecular vibrations.

Table 3: Key IR Absorption Frequencies for 4-(dipropylamino)benzaldehyde

Wavenumber
(cm⁻¹)

Intensity Vibrational Mode Functional Group

~2960-2850 Medium-Strong C-H Stretch
Aliphatic (propyl

groups)

~2820 and ~2720 Weak-Medium
C-H Stretch (Fermi

doublet)
Aldehyde (-CHO)

~1685 Strong C=O Stretch Aromatic Aldehyde

~1600-1450 Medium C=C Stretch Aromatic Ring

~1350 Medium C-N Stretch Aromatic Amine

C-H Stretching Vibrations: The spectrum will exhibit characteristic C-H stretching bands for

the aliphatic propyl groups in the 2960-2850 cm⁻¹ region. The aldehyde C-H stretch is

expected to show two weak to medium bands (a Fermi doublet) around 2820 cm⁻¹ and 2720

cm⁻¹.[1][2]

Carbonyl Stretching: A strong, sharp absorption peak around 1685 cm⁻¹ is the most

prominent feature and is indicative of the C=O stretching vibration of the aromatic aldehyde.

[1][3] Conjugation with the aromatic ring lowers this frequency compared to a saturated

aldehyde.

Aromatic C=C Stretching: Medium intensity peaks in the 1600-1450 cm⁻¹ region are

characteristic of the carbon-carbon stretching vibrations within the benzene ring.

C-N Stretching: A medium intensity band around 1350 cm⁻¹ can be attributed to the C-N

stretching of the aromatic amine.

Experimental Protocols
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To ensure the acquisition of high-quality spectral data, the following field-proven protocols are

recommended.

NMR Sample Preparation

NMR Sample Preparation Workflow

Weigh 5-10 mg of 4-(dipropylamino)benzaldehyde

Dissolve in ~0.6 mL of deuterated solvent (e.g., CDCl₃)

Filter the solution through a pipette with glass wool into a clean NMR tube

Cap the NMR tube and wipe the exterior

Insert into the NMR spectrometer

Click to download full resolution via product page

Caption: A standardized workflow for NMR sample preparation.

Solvent Selection: Choose a deuterated solvent in which the analyte is soluble. Deuterated

chloroform (CDCl₃) is a common choice for non-polar to moderately polar organic

compounds.

Concentration: For ¹H NMR, a concentration of 5-10 mg of the compound in 0.6-0.7 mL of

solvent is typically sufficient. For the less sensitive ¹³C NMR, a more concentrated solution
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may be necessary.

Sample Purity: Ensure the sample is free of particulate matter by filtering it through a small

plug of glass wool in a Pasteur pipette directly into the NMR tube.

NMR Tube: Use a clean, dry, and high-quality NMR tube to avoid signal distortion.

Shimming: After inserting the sample into the spectrometer, the magnetic field must be

shimmed to achieve homogeneity and obtain sharp, well-resolved peaks.

FTIR Sample Preparation (Attenuated Total Reflectance -
ATR)

ATR-FTIR Analysis Workflow

Clean the ATR crystal with a suitable solvent (e.g., isopropanol)

Record a background spectrum of the clean, empty crystal

Apply a small drop of liquid 4-(dipropylamino)benzaldehyde to the crystal

Acquire the sample spectrum

Clean the crystal after analysis

Click to download full resolution via product page
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Caption: A streamlined workflow for ATR-FTIR analysis.

ATR Crystal Care: Ensure the ATR crystal (commonly diamond or germanium) is clean

before and after each measurement. Clean with a soft, lint-free cloth dampened with a

volatile solvent like isopropanol.

Background Scan: Always run a background scan of the clean, empty ATR crystal before

analyzing the sample. This background spectrum is subtracted from the sample spectrum to

remove contributions from the atmosphere (e.g., CO₂ and water vapor).

Sample Application: Apply a small, uniform amount of the liquid sample directly onto the ATR

crystal.

Data Acquisition: Acquire the spectrum, typically by co-adding multiple scans (e.g., 16 or 32)

to improve the signal-to-noise ratio.

Conclusion
The spectral analysis of 4-(dipropylamino)benzaldehyde by NMR and IR spectroscopy

provides a detailed and unambiguous confirmation of its molecular structure. The ¹H and ¹³C

NMR spectra reveal the precise arrangement of hydrogen and carbon atoms, while the IR

spectrum confirms the presence of the key aldehyde and aromatic amine functional groups.

The provided protocols offer a reliable foundation for obtaining high-quality spectral data, which

is essential for the accurate characterization of this important chemical intermediate in research

and industrial settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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